5,10,15,20-Tetra(4-ethynylphenyl)porphyrin

• Molecular Formula: C52H30N4
• Molecular Weight: 710.8 g/mol
• IUPAC Name: 5,10,15,20-tetrakis(4-ethynylphenyl)-21,23-dihydroporphyrin
• InChI: InChI=1S/C52H30N4/c1-5-33-9-17-37(18-10-33)49-41-25-27-43(53-41)50(38-19-11-34(6-2)12-20-38)45-29-31-47(55-45)52(40-23-15-36(8-4)16-24-40)48-32-30-46(56-48)51(44-28-26-42(49)54-44)39-21-13-35(7-3)14-22-39/h1-4,9-32,53,56H
• InChI Key: CWGZUDCLBKTFEM-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CC=C(C=C1)C2=C3C=CC(=C(C4=NC(=C(C5=CC=C(N5)C(=C6C=CC2=N6)C7=CC=C(C=C7)C#C)C8=CC=C(C=C8)C#C)C=C4)C9=CC=C(C=C9)C#C)N3

Description

5,10,15,20-Tetra(4-ethynylphenyl)porphyrin is a useful research compound. Its molecular formula is C52H30N4 and its molecular weight is 710.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 700 mg (0.7 mmol) of protected TEPP (1) obtained above in 500 ml of a chloroform/tetrahydrofuran (THF) mixture (1/1 v/v) was cooled in a bath of liquid nitrogen and acetone to a temperature of between −30 and −50° C., and then a 1 mol/l solution of tetrabutylammonium fluoride (TBAF) in THF (259 mg, 0.99 mmol in 1 ml) was added to the reaction mixture, which was subsequently stirred for 20 hours. The rise in temperature was not controlled. The solvent was subsequently evaporated off and the deprotected porphyrin (2) was obtained in the form of a purple powder (747 mg, 1.05 mmol).